3-Acetyl-2-benzoxazolinone
Overview
Description
3-Acetyl-2-benzoxazolinone is a chemical compound with the molecular formula C9H7NO3 .
Synthesis Analysis
The synthesis of 3-Acetyl-2-benzoxazolinone derivatives involves reacting 2-((5-methyl/chloro)-2-benzoxazolinone-3-yl)acetylhydrazine with appropriate chalcones . The chemical structures of all compounds are confirmed by elemental analyses, IR, 1H NMR, and ESI–MS .Molecular Structure Analysis
The molecular structure of 3-Acetyl-2-benzoxazolinone consists of 9 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The molecular weight is 177.15700 .Chemical Reactions Analysis
3-Acetyl-2-benzoxazolinone has been found to participate in reactions that lead to the formation of novel pyrazoline derivatives . These derivatives have been found to inhibit human monoamine oxidase-A selectively .Physical And Chemical Properties Analysis
3-Acetyl-2-benzoxazolinone has a molecular weight of 177.15700 . It has a density of 1.379 g/cm3 . The boiling point is 292.4ºC at 760 mmHg and the melting point is 92-94ºC .Scientific Research Applications
Anti-HIV-1 Activity
3-Acetyl-2-benzoxazolinone derivatives have been explored for their potential in combating HIV-1. These compounds have been designed to replace the catechol moiety in integrase strand transfer inhibitors, which are potent but toxic . The derivatives exhibit activity against HIV-1 at concentrations of 100 μM, with minimal cytotoxicity. The most effective compound within this class demonstrated an 84% inhibition rate of HIV-1, suggesting a promising avenue for developing new anti-HIV-1 agents .
Thermodynamic Properties
The thermodynamic properties of benzoxazolinone derivatives are crucial for understanding their reactivity and stability. Studies involving experimental and theoretical methods have determined the standard molar enthalpies of formation and sublimation for these compounds. These findings are essential for evaluating the gas-phase thermodynamic stability and for establishing correlations between energetic and structural characteristics .
Antibacterial Properties
New derivatives of 3-Acetyl-2-benzoxazolinone have been synthesized and assessed for their antibacterial properties. These compounds, linked to various hydrazones and azoles, have shown effectiveness against different bacterial microorganisms. The characterization of these compounds includes spectroscopic analysis and elemental analysis, highlighting their potential as antibacterial agents .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-acetyl-1,3-benzoxazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-6(11)10-7-4-2-3-5-8(7)13-9(10)12/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIIQPJPWSJBTGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=CC=CC=C2OC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70179671 |
Source
|
| Record name | 2-Benzoxazolinone, 3-acetyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70179671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetyl-2-benzoxazolinone | |
CAS RN |
24963-28-8 |
Source
|
| Record name | 3-Acetyl-2(3H)-benzoxazolone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24963-28-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Benzoxazolinone, 3-acetyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024963288 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Benzoxazolinone, 3-acetyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70179671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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